4-Chloro-2-iodo-6-nitroaniline
Overview
Description
4-Chloro-2-iodo-6-nitroaniline is a chemical compound with the molecular formula C6H4ClIN2O2 . It is a solid substance and is used as a pharmaceutical intermediate . The IUPAC name for this compound is this compound .
Molecular Structure Analysis
The molecular structure of this compound was analyzed using single-crystal XRD analysis . The compound was found to have a monoclinic structure with a Pc space group . The InChI code for this compound is 1S/C6H4ClIN2O2/c7-4-1-3(8)2-5(6(4)9)10(11)12/h1-2H,9H2 .Physical and Chemical Properties Analysis
This compound is a solid substance . It is thermally stable up to 115 °C . The compound has a molecular weight of 298.47 .Scientific Research Applications
Anaerobic Degradation and Environmental Impact
4-Chloro-2-iodo-6-nitroaniline and its analogues, such as 2-chloro-4-nitroaniline, are primarily used in industrial and agricultural sectors. These compounds pose significant environmental challenges due to their poor biodegradability. Research has identified specific microbial strains capable of utilizing these compounds as sole carbon and nitrogen sources under anaerobic conditions, highlighting their potential in bioremediation strategies (Duc, 2019).
Applications in Dye Industry
This compound is used in the synthesis of dyes. The preparation of various substituted 4-nitroanilines, including iodine-substituted compounds, and their application in producing red to blue disperse dyes for synthetic polymer fibers have been studied. These dyes have been evaluated for color, dyeing, and fastness properties (Peters & Soboyejo, 2008).
Crystallography and Phase Transitions
In crystallography, studies have been conducted on compounds structurally related to this compound, such as 4-chloro-3-nitroaniline and 4-iodo-3-nitroaniline. These studies focus on understanding their structural properties, phase transitions, and molecular interactions at different temperatures. This research is crucial for the development of materials with specific physical properties (Fábry et al., 2014).
Aerobic Degradation and Bioremediation
The aerobic degradation of chloro-nitroaniline compounds by specific bacterial strains, such as Rhodococcus sp., has been explored. These studies provide insights into the metabolic pathways involved in the biodegradation of these compounds, which is vital for environmental remediation efforts (Khan et al., 2013).
Chemical Synthesis and Manufacturing
Research on the synthesis of chloro-nitroaniline derivatives is crucial in the chemical industry for producing intermediates used in manufacturing dyes, pharmaceuticals, and other products. Efficient synthesis methods with high yields and purity are continually being developed and optimized (Zhang Ya-jing, 2002).
Safety and Hazards
This compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard . It has acute oral toxicity, acute dermal toxicity, and acute inhalation toxicity . It also has specific target organ toxicity with repeated exposure, with the target organs being the blood and hematopoietic system .
Mechanism of Action
Target of Action
4-Chloro-2-iodo-6-nitroaniline is primarily used as a laboratory chemical and in the synthesis of substances . It is known for its nonlinear optical properties . The primary targets of this compound are chromophores with highly delocalized π electron systems, which lead to a good macroscopic nonlinear optical (NLO) response and high molecular hyperpolarizability .
Mode of Action
The compound interacts with its targets through both intra- and intermolecular strong hydrogen bonding interactions . In the this compound molecule, the amine group’s one hydrogen is attached to the nearer ortho position nitro group oxygen atom, forming an N–H…O intramolecular hydrogen bonding interaction .
Biochemical Pathways
It is known that organic materials with donor–acceptor π conjugation having nonlinear optical (nlo) properties are important in the design of devices in communication technologies .
Pharmacokinetics
It is known that the compound is used in laboratory settings and in the synthesis of substances . Its bioavailability would depend on the specific conditions of use and exposure.
Result of Action
The result of the action of this compound is the generation of a nonlinear optical response, which is of great consequence in the field of optoelectronics, photonics, nonlinear optical, and laser technology . The compound’s second harmonic generation efficiency has been tested and confirmed .
Action Environment
The action, efficacy, and stability of this compound can be influenced by environmental factors. For instance, the compound was developed by a slow evaporation method at 40 °C . It is thermally stable up to 115 °C . The compound’s action can also be influenced by the presence of other chemicals in its environment.
Biochemical Analysis
Biochemical Properties
It is known that nitroaniline compounds can undergo various biochemical reactions . For instance, nitroaniline can undergo diazotization, which allows access to dinitrobenzene and nitrophenylarsonic acid
Cellular Effects
The cellular effects of 4-Chloro-2-iodo-6-nitroaniline are not well-documented. Nitroaniline compounds are known to have various effects on cells. For instance, they can influence cell function by impacting cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
Nitroaniline compounds can exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
Temporal Effects in Laboratory Settings
It is known that the compound is thermally stable up to 115 °C
Metabolic Pathways
It is known that nitroaniline compounds can be metabolized via various pathways
Properties
IUPAC Name |
4-chloro-2-iodo-6-nitroaniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4ClIN2O2/c7-3-1-4(8)6(9)5(2-3)10(11)12/h1-2H,9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WDQPNLNIJFQQRL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1[N+](=O)[O-])N)I)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4ClIN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10478493 | |
Record name | 4-Chloro-2-iodo-6-nitroaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10478493 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
298.46 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
123158-75-8 | |
Record name | 4-Chloro-2-iodo-6-nitrobenzenamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=123158-75-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Chloro-2-iodo-6-nitroaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10478493 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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